molecular formula C8H10O4S B8737755 4-(Methanesulfonyl)-3-methoxyphenol CAS No. 648905-03-7

4-(Methanesulfonyl)-3-methoxyphenol

Cat. No. B8737755
CAS RN: 648905-03-7
M. Wt: 202.23 g/mol
InChI Key: AKAAGJRSQFZGMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(Methanesulfonyl)-3-methoxyphenol is a useful research compound. Its molecular formula is C8H10O4S and its molecular weight is 202.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

648905-03-7

Molecular Formula

C8H10O4S

Molecular Weight

202.23 g/mol

IUPAC Name

3-methoxy-4-methylsulfonylphenol

InChI

InChI=1S/C8H10O4S/c1-12-7-5-6(9)3-4-8(7)13(2,10)11/h3-5,9H,1-2H3

InChI Key

AKAAGJRSQFZGMH-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=C1)O)S(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dissolve 4-benzyloxy-1-methanesulfonyl-2-methoxy-benzene (5.57 g, 19.09 mmol) in MeOH (200 mL), under N2, and add 5% Pd—C (900 mg). Evacuate the reaction vessel and flush with hydrogen gas (3 times). Stir the reaction mixture at room temperature for 3 hours, under 1 atmosphere of hydrogen gas. Filter, concentrate, and purify the reaction mixture by flash column chromatography (silica gel, 30-60% of EtOAc/hexane) to give 3.24 g of 4-methanesulfonyl-3-methoxy-phenol (100%).
Quantity
5.57 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
900 mg
Type
catalyst
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.